Cas no 210488-54-3 ((1r)-1-(1,3-benzodioxol-5-yl)ethanamine)

(1R)-1-(1,3-Benzodioxol-5-yl)ethanamine is a chiral amine derivative featuring a benzodioxole moiety, which confers structural uniqueness and potential biological relevance. Its stereospecific (R)-configuration enhances selectivity in synthetic applications, particularly in asymmetric synthesis and pharmaceutical intermediates. The benzodioxole ring system contributes to metabolic stability and binding affinity, making it valuable in medicinal chemistry research. This compound is synthesized under controlled conditions to ensure high enantiomeric purity, critical for studies requiring precise stereochemistry. Its well-defined physicochemical properties facilitate reproducibility in experimental settings. Suitable for use as a building block in drug discovery, it offers researchers a versatile scaffold for developing bioactive molecules. Storage under inert conditions is recommended to maintain stability.

(1r)-1-(1,3-benzodioxol-5-yl)ethanamine structure

210488-54-3 structure

Product Name:(1r)-1-(1,3-benzodioxol-5-yl)ethanamine

CAS No:210488-54-3

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD08057360

CID:1397795

PubChem ID:40429596

Update Time:2025-06-07

(1r)-1-(1,3-benzodioxol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(1,3-Benzodioxol-5-yl)ethanamine
- (R)-1-benzo[1,3]dioxol-5-yl-ethylamine
- (R)-1-benzenesulfonyl-6-fluoro-2-pyrrolidin-2-ylmethyl-1H-pyrrolo[2,3-b]pyridine
- (S)-3,3-DIPHENYL-1-[TRIMETHYLSILYLMETHYL]TETRAHYDRO-1H,3H-PYRROLO[1,2-C][1,3,2]OXAZABOROLE
- AG-E-23599
- CTK4D4856
- (R)-1-aza-2-bora-2-((trimethylsilyl)methyl)-3-oxa-4,4-diphenylbicyclo&lt
- 3.3.0&gt
- octane
- (R)-1-(Benzo[d][1,3]dioxol-5-yl)ethanamine
- (R)-1-aza-2-bora-2-((trimethylsilyl)methyl)-3-oxa-4,4-diphenylbicyclo< 3.3.0> octane
- Z360055458
- BS-50010
- 210488-54-3
- F53588
- (r)-1-(benzo[d][1,3]dioxol-5-yl)ethyl amine
- SCHEMBL3704721
- CS-0158191
- (alphaR)-alpha-Methyl-1,3-benzodioxole-5-methanamine
- EN300-53082
- AKOS010367274
- (1R)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-amine
- DTXSID701259546
- MFCD08057360
- (1R)-1-(1,3-dioxaindan-5-yl)ethan-1-amine
- AMY202003221
- (I+/-R)-I+/--Methyl-1,3-benzodioxole-5-methanamine
- 1,3-Benzodioxole-5-methanamine, .alpha.-methyl-, (.alpha.R)-
- (1r)-1-(1,3-benzodioxol-5-yl)ethanamine
- MDL： MFCD08057360
- Inchi： 1S/C9H11NO2/c1-6(10)7-2-3-8-9(4-7)12-5-11-8/h2-4,6H,5,10H2,1H3/t6-/m1/s1
- InChI Key： ZWBXYAKHFVPCBF-ZCFIWIBFSA-N
- SMILES： O1COC2=CC=C(C=C12)[C@@H](C)N

Computed Properties

Exact Mass: 165.078978594g/mol
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 44.5Å²

(1r)-1-(1,3-benzodioxol-5-yl)ethanamine Pricemore >>

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